Cas no 216-25-1 (2H-Benzoc-1,2,3-triazolo4,5-aphenazine)
216-25-1 structure
Product Name:2H-Benzoc-1,2,3-triazolo4,5-aphenazine
2H-Benzoc-1,2,3-triazolo4,5-aphenazine Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzo[c]-1,2,3-triazolo[4,5-a]phenazine
- 2H-Benzo[a]-1,2,3-triazolo[4,5-c]phenazine
- 216-25-1
- 3,4,5,14,21-pentazapentacyclo[11.8.0.02,6.07,12.015,20]henicosa-1(21),2,5,7,9,11,13,15,17,19-decaene
- DB-293089
- 2H-Benzoc-1,2,3-triazolo4,5-aphenazine
-
- Inchi: 1S/C16H9N5/c1-2-6-10-9(5-1)13-15(16-14(10)19-21-20-16)18-12-8-4-3-7-11(12)17-13/h1-8H,(H,19,20,21)
- InChI Key: YBNABPZVTLHSKO-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2N=C2C3C(C4C=CC=CC=4C=12)=NNN=3
Computed Properties
- Exact Mass: 271.08579531g/mol
- Monoisotopic Mass: 271.08579531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.531
2H-Benzoc-1,2,3-triazolo4,5-aphenazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H289445-2.5mg |
2H-Benzo[c]-1,2,3-triazolo[4,5-a]phenazine |
216-25-1 | 2.5mg |
$ 200.00 | 2022-06-04 | ||
| TRC | H289445-5mg |
2H-Benzo[c]-1,2,3-triazolo[4,5-a]phenazine |
216-25-1 | 5mg |
$ 370.00 | 2022-06-04 | ||
| TRC | H289445-10mg |
2H-Benzo[c]-1,2,3-triazolo[4,5-a]phenazine |
216-25-1 | 10mg |
$ 585.00 | 2022-06-04 |
2H-Benzoc-1,2,3-triazolo4,5-aphenazine Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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